4-Butyryl-2-hydroxy-benzoic acid methyl ester

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl 4-butanoyl-2-hydroxybenzoate
• InChI: InChI=1S/C12H14O4/c1-3-4-10(13)8-5-6-9(11(14)7-8)12(15)16-2/h5-7,14H,3-4H2,1-2H3
• InChI Key: BJLFCWVEFAZQRN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=C(C=C1)C(=O)OC)O

Description

4-Butyryl-2-hydroxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 2-hydroxy-4-(1-hydroxy-butyl)-benzoic acid methyl ester (132 mg, 0.59 mmol) in DCM (6 mL), is added PDC (245 mg, 1.1 mmol) in one portion. The reaction is stirred overnight. The reaction mixture is filtered through a silica gel plug using DCM as eluent. The filtrate is concentrated to give 4-butyryl-2-hydroxy-benzoic acid methyl ester as a white solid: 1H NMR (400 MHz, CDCl3) δ 10.77 (s, 1H), 7.92 (d, 1H, J=8.4 Hz), 7.52 (d, 1H, J=1.6 Hz), 7.44 (dd, 1H, J=1.6, 8 Hz), 3.99 (s, 3H), 2.93 (t, 2H, J=7.2 Hz), 1.76 (qt, 2H, J=7.6 Hz), 1.00 (t, 3H, J=7.6 Hz).